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Properties and Handling of Solcitinib

Before preparing solutions, understanding the basic properties of Solcitinib is crucial for handling and

calculation.

The table below summarizes the key information:

Property Specification Source / Relevance

CAS Number 1206163-45-2 [1] [2] [3]

Molecular Formula C₂₂H₂₃N₅O₂ [1] [2] [4]

Molecular Weight 389.45 g/mol [1] [2] [4]

Appearance White to off-white solid [1] [2]

Purity ≥98% - 99.82% [2] [4]

Primary Solvent DMSO [1] [2] [4]

Solubility in DMSO 10-20 mg/mL (approx. 25.7-51.4 mM) [2] [4]

Storage (Powder) -20°C (desiccated) [1] [2] [3]
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Stock Solution Preparation and Storage

Preparing a concentrated stock solution is standard practice to ensure consistency and efficiency in

laboratory work. Solubility data indicates that DMSO is the optimal solvent for creating high-concentration

stock solutions of Solcitinib [1] [2] [4].

The following workflow outlines the key stages for preparing and using Solcitinib stock solutions:
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Start: Solcitinib Powder

Calculate mass needed
(e.g., 10 mg for 10 mM in 2.57 mL DMSO)

Weigh compound accurately
using calibrated balance

Transfer to volumetric flask

Add pure DMSO solvent
to final volume

Mix thoroughly
(vortex and/or sonicate at 60°C)

Aliquot into sterile vials

Store at -80°C for long-term
(-20°C for short-term)

Thaw and use for
diluting working solutions
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Preparation of In Vitro Stock Solution (e.g., 10 mM)

For cell-based assays, you will typically prepare a millimolar (mM) stock solution in DMSO.

Calculation: To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight (g/mol)
Mass = 0.010 mol/L × 0.001 L × 389.45 g/mol = 3.89 mg

Weighing: Accurately weigh 3.89 mg of Solcitinib powder using a calibrated microbalance.
Dissolution: Transfer the powder to a 1 mL volumetric flask. Add pure, anhydrous DMSO to the 1 mL

mark.
Mixing: Vortex the solution thoroughly until clear. If necessary, briefly sonicate in a warm water bath

(up to 60°C) to aid dissolution [1].
Aliquoting and Storage: Immediately aliquot the solution into small, single-use vials to minimize

freeze-thaw cycles. Store the aliquots at -80°C for long-term stability (recommended 6 months to 2
years) or at -20°C for shorter periods (1 month) [2] [4].

In Vivo Dosing Formulation

For animal studies, the DMSO stock solution must be further diluted into a biocompatible vehicle. The table

below details two common formulations for oral administration in rodent studies, based on clinical trial

parameters [1] [2] [4].

Component Formulation 1 Formulation 2
Formulation 3
(Corn Oil)

Solcitinib Stock (in
DMSO)

10% 10% 10%

PEG 300 40% - -

Tween 80 5% - -

Saline 45% - -
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Component Formulation 1 Formulation 2
Formulation 3
(Corn Oil)

SBE-β-CD (in Saline) - 90% (20%) -

Corn Oil - - 90%

Final Concentration 1.67 mg/mL (4.29 mM) 1.67 mg/mL (4.29 mM) 1.67 mg/mL (4.29

mM)

Key Feature Well-tolerated, common

formulation

Cyclodextrin for

improved solubility

For compounds

stable in oil

Preparation Protocol for In Vivo Formulation

The following workflow illustrates the sequential process for preparing Formulation 1, which is critical for

stability:
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Start with DMSO Stock Solution
(16.7 mg/mL)

Add 100 µL stock to tube

Add 400 µL PEG 300

Mix evenly until clear

Add 50 µL Tween 80

Mix evenly until clear

Add 450 µL Saline

Mix thoroughly
Final volume: 1 mL, 1.67 mg/mL

Use immediately
or store short-term

Click to download full resolution via product page
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Critical Notes for In Vivo Dosing:

Sequential Addition: The solvents must be added in the order specified (DMSO → PEG 300 →
Tween 80 → Saline) with mixing at each step to prevent precipitation [1] [2].

Stability: These working solutions for in vivo use are recommended to be prepared freshly and used
immediately [4].

Critical Safety and Handling Notes

For Research Use Only: Solcitinib is not for human use and should be handled in a controlled

laboratory environment [1] [2] [3].
Safe Handling: Wear appropriate personal protective equipment (PPE) including gloves and lab

coats when handling the compound and DMSO.
DMSO Precautions: Be aware that DMSO easily penetrates the skin and can carry other dissolved

compounds with it. Handle all solutions with care.
Accuracy: Use calibrated pipettes and balances for all measurements to ensure data reproducibility.

The quality of your stock solution dictates the quality of all subsequent experiments [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 8 / 8 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s543558?utm_src=pdf-bulk
https://www.smolecule.com/products/s543558?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

